Cas no 457654-03-4 (Pyrazine,2-(3-methyl-5-isoxazolyl)-)
457654-03-4 structure
Product Name:Pyrazine,2-(3-methyl-5-isoxazolyl)-
CAS No:457654-03-4
MF:C8H7N3O
MW:161.160681009293
CID:327935
PubChem ID:11030126
Update Time:2025-04-19
Pyrazine,2-(3-methyl-5-isoxazolyl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyrazine,2-(3-methyl-5-isoxazolyl)-
- Pyrazine, (3-methyl-5-isoxazolyl)- (9CI)
- 457654-03-4
- 3-methyl-5-(pyrazin-2-yl)isoxazole
-
- Inchi: 1S/C8H7N3O/c1-6-4-8(12-11-6)7-5-9-2-3-10-7/h2-5H,1H3
- InChI Key: MBBDLWRKPBAFEF-UHFFFAOYSA-N
- SMILES: O1C(C2C=NC=CN=2)=CC(C)=N1
Computed Properties
- Exact Mass: 161.058911855g/mol
- Monoisotopic Mass: 161.058911855g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 51.8Ų
Pyrazine,2-(3-methyl-5-isoxazolyl)- Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
457654-03-4 (Pyrazine,2-(3-methyl-5-isoxazolyl)-) Related Products
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